![molecular formula C9H11IN4O2 B8750439 Ethanol, 2-[(4-amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)methoxy]- CAS No. 115093-89-5](/img/structure/B8750439.png)
Ethanol, 2-[(4-amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)methoxy]-
Cat. No. B8750439
M. Wt: 334.11 g/mol
InChI Key: KLEDQGQAJWEOCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
USRE036187
Procedure details
4Chloro-5-iodo-7-(2-hydroxyethoxymethyl)pyrrolo[2,3-d]-pyrimidine (9b, 0.3 g) was covered with methanol saturated with ammonia (25 mL) and the reaction mixture was heated at 130° C. in a sealed vessel for 10 hours. The solvent was concentrated in vacuo to give a semi-solid mass which was recrystallized from methanol to afford 12, 0.20 g (71.4%), mp 169°-170° C. 1H NMR (DMSO-d6): δ8.7 (s, 1, C2--H), 8.3 (s, 1, C6--H), 5.7 (s, 2, N7--CH2) 4.6 (t, 1, exchangeable with D2O, OH): UVλmax nm (ε×104): (pH 7) 210 (2.0), 280 (0.9); (pH 1) 230 (1.8), 279 (0.9); (pH 11) 228 (0.9), 278 (0.9). Anal. Calcd. for C9H11N4O2I; C, 32.43; H, 3.30; N, 16.81. Found: C, 32.49; H, 3.58; N, 16.70.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:3]2[C:10]([I:11])=[CH:9][N:8]([CH2:12][O:13][CH2:14][CH2:15][OH:16])[C:4]=2[N:5]=[CH:6][N:7]=1.[NH3:17]>CO>[NH2:17][C:2]1[C:3]2[C:10]([I:11])=[CH:9][N:8]([CH2:12][O:13][CH2:14][CH2:15][OH:16])[C:4]=2[N:5]=[CH:6][N:7]=1
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Inputs
Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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130 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The solvent was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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to give a semi-solid mass which
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CUSTOM
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Type
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CUSTOM
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Details
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was recrystallized from methanol
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC=1C2=C(N=CN1)N(C=C2I)COCCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
